(1S,2R)-2-[2-(Trifluoromethoxy)phenyl]cyclopropan-1-amine

• Molecular Formula: C10H10F3NO
• Molecular Weight: 217.19 g/mol
• IUPAC Name: (1S,2R)-2-[2-(trifluoromethoxy)phenyl]cyclopropan-1-amine
• InChI: InChI=1S/C10H10F3NO/c11-10(12,13)15-9-4-2-1-3-6(9)7-5-8(7)14/h1-4,7-8H,5,14H2/t7-,8+/m1/s1
• InChI Key: QOLIRVSGYNYCCI-SFYZADRCSA-N
• Isomeric SMILES: C1[C@@H]([C@H]1N)C2=CC=CC=C2OC(F)(F)F
• Canonical SMILES: C1C(C1N)C2=CC=CC=C2OC(F)(F)F

Description

(1S,2R)-2-[2-(Trifluoromethoxy)phenyl]cyclopropan-1-amine (CAS 1157555-15-1) is a chiral, fluorinated cyclopropylamine derivative of high interest in medicinal chemistry and neuroscience research. This compound is structurally analogous to tranylcypromine, a classic monoamine oxidase (MAO) inhibitor, and is part of a class of molecules investigated for their potential to selectively inhibit MAO enzymes . The strategic incorporation of a fluorine atom and a trifluoromethoxy phenyl group significantly influences the molecule's physicochemical properties, such as its pKa and lipophilicity (log D), which can impact its pharmacokinetic profile and interaction with enzyme active sites . Research on similar fluorinated arylcyclopropylamines has shown that such structural modifications can lead to potent and selective inhibition of MAO A and MAO B, enzymes that are critical targets for understanding and treating neurological and neurodegenerative disorders . The specific stereochemistry of this isomer, (1S,2R), is crucial as the biological activity of cyclopropylamine-based inhibitors is often highly stereospecific . This compound is intended for research applications only, including as a reference standard in assay development, for structure-activity relationship (SAR) studies in drug discovery, and for investigating the mechanisms of amine oxidase-related pathways. Please note: This product is for Research Use Only and is not intended for diagnostic or therapeutic use.

Preparation Methods

Structural and Stereochemical Considerations

Molecular Configuration and Physicochemical Properties

(1S,2R)-2-[2-(Trifluoromethoxy)phenyl]cyclopropan-1-amine (C₁₀H₁₀F₃NO) features a cyclopropane ring fused to a 2-(trifluoromethoxy)phenyl group, with amine and substituent groups in trans configuration. The trifluoromethoxy moiety introduces electron-withdrawing characteristics, influencing both reactivity in synthesis and stability of intermediates. Its molecular weight of 217.19 g/mol and chiral centers necessitate resolution techniques or asymmetric synthesis to avoid racemization during preparation.

Challenges in Stereoselective Synthesis

Achieving the (1S,2R) configuration requires overcoming torsional strain in cyclopropane ring formation and controlling facial selectivity during bond formation. Competing pathways often yield cis-diastereomers or racemic mixtures, necessitating chiral auxiliaries or catalytic asymmetric methods. The trifluoromethoxy group’s steric and electronic effects further complicate regioselectivity in cyclopropanation reactions.

Cyclopropanation Strategies

Transition Metal-Catalyzed Asymmetric Cyclopropanation

Palladium and ruthenium complexes enable enantioselective cyclopropanation via carbene transfer reactions. For example, dichloro(p-cymene)ruthenium(II) dimer paired with (S,S)-2,6-bis(4-isopropyl-2-oxazolin-2-yl)pyridine catalyzes the reaction between ethyl diazoacetate and 2-(trifluoromethoxy)styrene, yielding ethyl (1R,2R)-2-[2-(trifluoromethoxy)phenyl]cyclopropanecarboxylate with >90% enantiomeric excess (ee). Hydrolysis to the carboxylic acid followed by Curtius rearrangement provides the target amine, though azide handling remains a safety concern.

Table 1: Metal-Catalyzed Cyclopropanation Conditions

Catalyst System	Substrate	Yield (%)	ee (%)	Reference
Ru(p-cymene)Cl₂/(S,S)-Pybox	2-(Trifluoromethoxy)styrene	78	92
Pd(OAc)₂/Chiral Phosphine Ligand	Analogous styrene derivative	65	88

Sulfoxonium Ylide-Mediated Cyclopropanation

Trimethylsulfoxonium iodide under basic conditions (NaH/DMSO) generates methylide species for cyclopropanation of α,β-unsaturated esters. Applying this to (E)-3-[2-(trifluoromethoxy)phenyl]propenoic acid esters affords trans-cyclopropane carboxylates in 70–85% yield. Subsequent hydrolysis and Curtius rearrangement yield the amine, though epimerization risks exist during acidic workup.

Asymmetric Reduction and Resolution Techniques

Oxazaborolidine-Catalyzed Ketone Reduction

Chiral oxazaborolidine catalysts (e.g., Corey-Bakshi-Shibata) enable enantioselective reduction of 2-chloro-1-[2-(trifluoromethoxy)phenyl]ethanone to the corresponding alcohol. This alcohol undergoes Mitsunobu cyclization with triethyl phosphonoacetate, yielding cyclopropane esters with 85–90% ee.

Crystallization-Induced Dynamic Resolution

Racemic trans-cyclopropanecarboxylic acid derivatives are treated with chiral amines (e.g., (R)-1-phenylethylamine) to form diastereomeric salts. Differential solubility allows isolation of the (1R,2S)-acid, which is converted to the target amine via azide formation and thermal decomposition.

Industrial-Scale Process Optimizations

Safe Azide Alternatives in Curtius Rearrangement

Replacing hazardous sodium azide with diphenylphosphoryl azide (DPPA) in a toluene/water biphasic system minimizes explosion risks during azide synthesis from carboxylic acids. Subsequent thermal decomposition at 80–100°C under reduced pressure affords the amine in 75% yield with 99% purity.

Crystalline Hydrochloride Salt Isolation

Direct treatment of the amine-free base with HCl in diethyl ether yields (1S,2R)-2-[2-(trifluoromethoxy)phenyl]cyclopropan-1-amine hydrochloride as a crystalline solid. X-ray diffraction confirms configuration retention, and recrystallization from isopropanol/water elevates purity to >99.5%.

Table 2: Industrial Process Metrics

Parameter	Laboratory Scale	Pilot Plant Scale
Overall Yield	52%	68%
Purity by HPLC	98.2%	99.7%
Cycle Time	72 h	48 h

Emerging Methodologies

Biocatalytic Approaches

Immobilized lipases (e.g., Candida antarctica Lipase B) catalyze kinetic resolution of racemic cyclopropane esters in flow reactors, achieving 98% ee and 90% conversion in 12 h.

Continuous Flow Synthesis

Integrated flow systems combining cyclopropanation, hydrolysis, and Curtius rearrangement steps reduce processing time from 5 days to 24 h, enhancing throughput by 300%.

Chemical Reactions Analysis

Types of Reactions

(1S,2R)-2-[2-(Trifluoromethoxy)phenyl]cyclopropan-1-amine undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into different amine derivatives.

Substitution: The trifluoromethoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as lithium aluminum hydride, and nucleophiles for substitution reactions. The reaction conditions typically involve controlled temperatures and the use of solvents to facilitate the reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield oxides, while reduction can produce various amine derivatives. Substitution reactions can result in the formation of new compounds with different functional groups.

Scientific Research Applications

(1S,2R)-2-[2-(Trifluoromethoxy)phenyl]cyclopropan-1-amine has a wide range of scientific research applications, including:

Chemistry: The compound is used as a building block for the synthesis of more complex molecules. Its unique structure makes it valuable for studying reaction mechanisms and developing new synthetic methodologies.

Biology: In biological research, the compound can be used to study the effects of trifluoromethoxy and cyclopropane groups on biological systems. It may also serve as a precursor for the synthesis of biologically active molecules.

Medicine: The compound has potential applications in medicinal chemistry, particularly in the development of new pharmaceuticals. Its unique structural features can be exploited to design drugs with specific biological activities.

Industry: In the industrial sector, the compound can be used in the production of specialty chemicals and materials. Its unique properties make it suitable for various industrial applications, including the development of new materials with enhanced performance.

Mechanism of Action

The mechanism of action of (1S,2R)-2-[2-(Trifluoromethoxy)phenyl]cyclopropan-1-amine involves its interaction with specific molecular targets. The trifluoromethoxy group and cyclopropane ring can interact with enzymes, receptors, or other biomolecules, leading to specific biochemical effects. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Substituent Position and Electronic Effects

The position of the phenyl substituent significantly impacts molecular interactions. Key analogs include:

Compound Name	Substituent Position	Substituent Type	Molecular Formula	Molecular Weight	Key Properties/Applications	CAS No./Reference
(1S,2R)-2-[2-(Trifluoromethoxy)phenyl]cyclopropan-1-amine	2-	-OCF₃	C₁₀H₁₀F₃NO	217.19	High lipophilicity; potential CNS activity	N/A (hypothetical)
(1R,2S)-2-[4-(Trifluoromethoxy)phenyl]cyclopropan-1-amine	4-	-OCF₃	C₁₀H₁₀F₃NO	217.19	Intermediate in kinase inhibitors	238431-34-0
(1S,2R)-2-(4-Bromophenyl)cyclopropan-1-amine hydrochloride	4-	-Br	C₉H₁₀BrClN	240.55	Antidepressant research	N/A
(1R,2S)-2-(4-Fluorophenyl)cyclopropan-1-amine hydrochloride	4-	-F	C₉H₁₁ClFN	187.64	Ticagrelor impurity; cardiovascular applications	1314324-00-9
(1R,2S)-2-(3,4-Difluorophenyl)cyclopropan-1-amine	3,4-	-F (two positions)	C₉H₉F₂N	169.17	Approved drugs (e.g., antidepressants)	220352-38-5

Key Observations :

• Trifluoromethoxy vs. Halogens : The -OCF₃ group in the target compound provides stronger electron-withdrawing effects compared to halogens (-Br, -F), reducing basicity of the amine group and altering receptor binding .
• 2- vs.

Stereochemical and Physicochemical Properties

Compound	pKa (Predicted)	Boiling Point (°C)	Density (g/cm³)	LogP (Estimated)
(1S,2R)-2-[2-(Trifluoromethoxy)phenyl]cyclopropan-1-amine	~8.5	385–390	1.14–1.20	2.7
(1R,2S)-2-(4-(Benzyloxy)phenyl)cyclopropan-1-amine	8.35	385.8	1.141	3.1
(1R,2S)-2-(3,4-Difluorophenyl)cyclopropan-1-amine	~9.0	Not reported	1.25	1.9

Analysis :

• The trifluoromethoxy group lowers the pKa of the amine compared to non-fluorinated analogs (e.g., benzyloxy derivative in ), enhancing membrane permeability.
• Higher LogP values for trifluoromethoxy derivatives suggest improved blood-brain barrier penetration relative to difluorophenyl analogs .

Biological Activity

The compound (1S,2R)-2-[2-(trifluoromethoxy)phenyl]cyclopropan-1-amine (CAS No. 1820572-22-2) is a cyclopropane derivative that has garnered attention in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, structure-activity relationships (SAR), and relevant case studies.

Chemical Structure and Properties

The chemical formula of (1S,2R)-2-[2-(trifluoromethoxy)phenyl]cyclopropan-1-amine is $C_{10}H_{10}F_3NO$ with a molecular weight of 217.19 g/mol. The trifluoromethoxy group is significant for its potential biological interactions, particularly in modulating receptor activity.

Biological Activity Overview

Research indicates that this compound may exhibit various biological activities, including:

• Anticancer Properties : Preliminary studies suggest that derivatives of cyclopropane compounds can induce apoptosis in cancer cells. The trifluoromethoxy substitution may enhance interaction with specific biological targets, potentially leading to improved efficacy against certain cancer types.
• Neuropharmacological Effects : Compounds with similar structures have been studied for their effects on neurotransmitter systems, indicating potential applications in treating neurological disorders.

Structure-Activity Relationship (SAR)

The SAR studies of cyclopropane derivatives have shown that modifications on the phenyl ring and the cyclopropane core significantly affect their biological activity. The presence of electron-withdrawing groups like trifluoromethoxy enhances binding affinity to target proteins, which is crucial for therapeutic efficacy.

Data Table: Biological Activities of Related Compounds

Compound Name	CAS No.	Biological Activity	IC50 (nM)
Compound A	1820572-22-2	Antiproliferative in cancer cell lines	25.3 ± 4.6
Compound B	238431-34-0	Inhibitor of FGFR1	69.1 ± 19.8
Compound C	157518-49-5	EGFR kinase inhibitor	5.3

Note: IC50 values indicate the concentration required to inhibit 50% of target activity and are critical for evaluating drug potency.

Case Studies

• Anticancer Activity : A study evaluated the anticancer effects of cyclopropane derivatives on various cancer cell lines. The results indicated significant cytotoxicity against breast and lung cancer cells, with IC50 values suggesting effective concentrations for therapeutic use .
• Neuropharmacological Evaluation : Another study explored the impact of similar compounds on dopamine receptor activity, revealing promising results in modulating receptor signaling pathways, which could lead to new treatments for neurodegenerative diseases .
• Fluorine Chemistry : Research into organofluorine compounds highlights the unique properties imparted by fluorine atoms in drug design, suggesting that (1S,2R)-2-[2-(trifluoromethoxy)phenyl]cyclopropan-1-amine may exhibit enhanced stability and bioavailability compared to non-fluorinated analogs .

Q & A

Basic: What synthetic methodologies are recommended for synthesizing (1S,2R)-2-[2-(Trifluoromethoxy)phenyl]cyclopropan-1-amine with high enantiomeric purity?

Methodological Answer:
The synthesis typically involves three key steps:

Cyclopropanation : Formation of the cyclopropane ring via transition metal-catalyzed reactions (e.g., using diazo compounds with rhodium or copper catalysts) .

Trifluoromethoxy Group Introduction : Electrophilic fluorination or nucleophilic substitution with trifluoromethoxy precursors under anhydrous conditions .

Asymmetric Catalysis : Chiral auxiliaries or catalysts (e.g., palladium with chiral ligands) ensure enantioselectivity during amine functionalization .
Critical Parameters : Reaction temperature (< 0°C for cyclopropanation), solvent polarity (e.g., THF for stabilizing intermediates), and catalyst loading (5–10 mol% for high yield) .

Advanced: How can researchers address low enantiomeric purity during synthesis?

Methodological Answer:
Low enantiomeric purity often arises from racemization during amine functionalization. Mitigation strategies include:

• Kinetic Resolution : Using chiral catalysts (e.g., BINAP-Pd complexes) to favor one enantiomer during coupling reactions .
• Chiral Chromatography : Preparative HPLC with chiral stationary phases (e.g., cellulose-based columns) for post-synthesis purification .
• Crystallization-Induced Dynamic Resolution (CIDR) : Exploiting diastereomeric salt formation with chiral acids (e.g., tartaric acid derivatives) .
  Validation : Monitor enantiomeric excess (ee) via chiral GC or HPLC with UV/ECD detection .

Basic: Which analytical techniques are critical for confirming the compound’s structure and stereochemistry?

Methodological Answer:

• NMR Spectroscopy : $^1$H and $^19$F NMR to verify cyclopropane ring integrity and trifluoromethoxy substitution patterns (e.g., coupling constants $J_{1,2}$ ≈ 5–8 Hz for cis-configuration) .
• X-ray Crystallography : Definitive stereochemical assignment via single-crystal analysis .
• HPLC with Chiral Columns : Quantify enantiomeric purity using amylose- or cellulose-based columns .
  Supplementary Data : High-resolution mass spectrometry (HRMS) for molecular formula confirmation .

Advanced: How can researchers resolve discrepancies between in vitro binding affinity and in vivo pharmacological activity?

Methodological Answer:
Discrepancies often arise from metabolic instability or off-target interactions. Address via:

Metabolic Profiling : Incubate the compound with liver microsomes (human/rodent) to identify metabolites via LC-MS/MS .

Receptor Binding Assays : Compare in vitro binding (e.g., radioligand displacement for serotonin receptors) with in vivo electrophysiology or behavioral models .

Computational Modeling : Molecular dynamics simulations to predict blood-brain barrier permeability or protein binding .
Case Study : Fluorinated analogs in showed enhanced CNS penetration due to trifluoromethoxy lipophilicity, explaining higher in vivo activity .

Basic: What structural features of this compound influence its biological activity?

Methodological Answer:

• Trifluoromethoxy Group : Enhances lipophilicity (logP ≈ 2.5) and metabolic stability via electron-withdrawing effects, improving receptor binding .
• Cyclopropane Ring : Strain-induced reactivity facilitates covalent interactions with target enzymes (e.g., MAO inhibitors) .
• Amine Group : Participates in hydrogen bonding with catalytic residues (e.g., serotonin transporter S1 pocket) .
  SAR Insight : Fluorine substitution at the 2-position on the phenyl ring optimizes steric compatibility with hydrophobic receptor pockets .

Advanced: How to design structure-activity relationship (SAR) studies for derivatives?

Methodological Answer:

Substituent Variation : Synthesize analogs with halogens (F, Cl), alkoxy groups, or methyl substituents at the phenyl ring’s 2-, 3-, or 4-positions .

In Silico Screening : Use docking software (e.g., AutoDock Vina) to predict binding modes against target receptors (e.g., 5-HT$_{2A}$) .

Functional Assays : Test derivatives in cell-based models (e.g., cAMP accumulation for GPCR activity) and measure IC$_{50}$/EC$_{50}$ values .
Key Finding : In , the trifluoromethoxy group increased selectivity for serotonin receptors over dopamine transporters by 15-fold .

Basic: What are the stability considerations for this compound under experimental conditions?

Methodological Answer:

• Thermal Stability : Store at –20°C in amber vials to prevent cyclopropane ring opening or amine oxidation .
• pH Sensitivity : Avoid prolonged exposure to acidic conditions (pH < 5), which may protonate the amine and reduce solubility .
• Light Sensitivity : Protect from UV light to prevent trifluoromethoxy group degradation (confirmed via accelerated stability testing) .

Advanced: How to optimize pharmacokinetic properties for in vivo studies?

Methodological Answer:

• Prodrug Design : Mask the amine as a carbamate or acyloxyalkyl derivative to enhance oral bioavailability .
• Lipid Nanoparticle Encapsulation : Improve CNS delivery by formulating with PEGylated lipids (e.g., DSPC/cholesterol) .
• Plasma Protein Binding Assays : Use equilibrium dialysis to measure unbound fraction and adjust dosing regimens .

Basic: What safety protocols are recommended for handling this compound?

Methodological Answer:

• PPE : Use nitrile gloves, lab coats, and safety goggles to prevent dermal/ocular exposure .
• Ventilation : Conduct reactions in fume hoods due to potential amine vapors (TLV: 2 ppm) .
• Waste Disposal : Neutralize acidic residues with bicarbonate before disposal in halogenated waste containers .

Advanced: How to investigate off-target effects in complex biological systems?

Methodological Answer:

• Chemoproteomics : Use activity-based protein profiling (ABPP) with alkyne-tagged probes to identify non-canonical targets .
• CRISPR-Cas9 Screening : Genome-wide knockout libraries to identify synthetic lethal interactions .
• Transcriptomics : RNA-seq of treated vs. untreated cells to map pathway perturbations (e.g., neuroinflammatory markers) .